Cas no 1804721-18-3 (4-(Aminomethyl)-3-bromo-5-chloro-2-(difluoromethyl)pyridine)

• Product Name: 4-(Aminomethyl)-3-bromo-5-chloro-2-(difluoromethyl)pyridine
• CAS No: 1804721-18-3
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4859001
• Update Time: 2025-10-05

4-(Aminomethyl)-3-bromo-5-chloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-bromo-5-chloro-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-5-3(1-12)4(9)2-13-6(5)7(10)11/h2,7H,1,12H2
• InChI Key： BJSQBFDGLFALSF-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(C=1CN)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-3-bromo-5-chloro-2-(difluoromethyl)pyridine

Comprehensive Overview of 4-(Aminomethyl)-3-bromo-5-chloro-2-(difluoromethyl)pyridine (CAS No. 1804721-18-3)

4-(Aminomethyl)-3-bromo-5-chloro-2-(difluoromethyl)pyridine (CAS No. 1804721-18-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique substitution pattern, including aminomethyl, bromo, chloro, and difluoromethyl functional groups, which contribute to its versatile reactivity and potential applications. Researchers are increasingly exploring its role in the development of novel bioactive molecules, particularly in the context of drug discovery and crop protection.

The compound's structural features make it a valuable intermediate in medicinal chemistry. The presence of the aminomethyl group allows for further derivatization, enabling the synthesis of targeted molecules with enhanced pharmacokinetic properties. Meanwhile, the halogenated and difluoromethyl moieties are known to influence lipophilicity and metabolic stability, key factors in optimizing drug candidates. Recent studies highlight its potential in addressing antibiotic resistance and cancer therapeutics, aligning with global health priorities.

In agrochemical applications, 4-(Aminomethyl)-3-bromo-5-chloro-2-(difluoromethyl)pyridine serves as a precursor for pesticide development. Its halogen-rich structure is advantageous for designing compounds with improved pest control efficacy and environmental safety. As sustainability becomes a focal point in agriculture, this compound's role in creating low-residue and high-efficiency formulations is gaining traction. Industry experts are also investigating its compatibility with precision farming technologies, which demand selective and degradable active ingredients.

Synthetic methodologies for CAS 1804721-18-3 often involve multi-step processes, including halogenation and amination reactions. Advanced techniques like flow chemistry and catalyzed cross-coupling are being employed to improve yield and scalability. These innovations address the growing demand for cost-effective and green chemistry solutions in industrial production. Furthermore, computational tools such as AI-driven molecular modeling are accelerating the exploration of its structure-activity relationships, a trend reflecting the integration of digital technologies in chemical research.

From a commercial perspective, the compound is cataloged under fine chemicals and is subject to stringent quality standards. Suppliers emphasize high-purity grades to meet the needs of GMP-compliant manufacturing. Its market growth is partly driven by the expansion of contract research organizations (CROs) and the outsourcing of specialized synthesis. Regulatory frameworks, including REACH and FDA guidelines, shape its handling and documentation, ensuring safety and traceability throughout the supply chain.

Emerging trends also link 4-(Aminomethyl)-3-bromo-5-chloro-2-(difluoromethyl)pyridine to bioconjugation strategies in diagnostic imaging. Its reactive sites enable attachment to biomarkers, facilitating the design of next-generation contrast agents for medical diagnostics. This aligns with the rising interest in personalized medicine and non-invasive detection methods. Additionally, its fluorescence properties are being studied for potential use in sensing technologies, expanding its utility beyond traditional domains.

In summary, CAS 1804721-18-3 represents a multifaceted compound with broad applicability across life sciences. Its synthesis, functionalization, and industrial adoption reflect the convergence of innovation, sustainability, and technological advancement. As research continues to uncover new possibilities, this pyridine derivative is poised to play a pivotal role in addressing contemporary scientific and societal challenges.